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Compound of Interest

Compound Name:
6-amino-7-bromoquinoline-5,8-

dione

Cat. No.: B8093216 Get Quote

Technical Guide: 6-amino-7-bromoquinoline-5,8-
dione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the molecular properties of 6-amino-7-
bromoquinoline-5,8-dione, a compound of interest in various research and development

domains.

Molecular Data
The fundamental molecular characteristics of 6-amino-7-bromoquinoline-5,8-dione are

summarized in the table below for easy reference and comparison.

Property Value

Molecular Formula C₉H₅BrN₂O₂[1]

Molecular Weight 253.05 g/mol [1][2]

CAS Number 14173-81-0[1]
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The following diagram illustrates the logical relationship between the compound's name and its

core molecular properties.
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Logical relationship of 6-amino-7-bromoquinoline-5,8-dione and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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